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A Technical Overview for Researchers and Drug Development Professionals

This guide provides an objective comparative analysis of the Polish PT-91 Twardy main battle

tank and its contemporaries. The PT-91, a significant modernization of the Soviet-era T-72M1,

incorporates numerous advancements in firepower, mobility, and protection.[1][2] This analysis

benchmarks the PT-91 against selected analogues: the Russian T-72B3, a direct modernization

of the same lineage; the German Leopard 2A4, a widely adopted NATO standard; and the

Serbian M-84AS1, another comprehensive T-72 upgrade. The comparisons are based on

publicly available technical specifications and performance data.

Data Presentation: Key Performance Indicators
The following tables summarize the quantitative data for the PT-91 Twardy and its analogues

across primary performance categories.

Table 1: Armament and Firepower
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Specification PT-91 Twardy T-72B3 Leopard 2A4 M-84AS1

Main Armament

125mm 2A46

Smoothbore

Gun[1]

125mm 2A46M-5

Smoothbore

Gun[3][4][5]

120mm L44

Smoothbore

Gun[6][7]

125mm 2A46M

Smoothbore

Gun[8][9]

Ammunition

Load
42 rounds[1] 38 rounds[3] 42 rounds[7][10] 42 rounds[11]

Rate of Fire

(rounds/min)
8-10[1][12] Not specified Not specified Not specified

Fire Control

System

SKO-1M Drawa-

T (with thermal

sight)[1]

Sosna-U (with

thermal imager)

[4][5]

Digital Fire

Control System

(with thermal

imager)[6][13]

DNNS 2ATK

(with thermal

imager)[9]

Secondary

Armament

7.62mm PKT,

12.7mm NSVT[1]

7.62mm PKTM,

12.7mm NSV[3]

2 x 7.62mm

MG3A1[13]

7.62mm M86,

12.7mm

RCWS[8][9]

Table 2: Mobility
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Specification PT-91 Twardy T-72B3 Leopard 2A4 M-84AS1

Engine
PZL-Wola S-12U

Diesel[1]

V-84-1 Diesel

(upgraded to V-

92S2F)[3][5]

MTU MB 873 Ka-

501 Diesel[6][7]

V-46-TK / V-46-

TK1 Diesel[11]

[14]

Engine Power

(hp)

850 (some later

models 1,000)[1]

[12][15]

840 (upgraded to

1,130)[3][4][16]
1,500[6][7]

1,000

(upgradable to

1,200)[14]

Power-to-Weight

Ratio (hp/t)
~18.5[1]

~18.3 (upgraded

~24.6)
~27.2[6]

~22.2

(upgradable

~26.7)[14]

Maximum Road

Speed (km/h)
60[12][15] 65-70[3][4] 72[6][7] 60-70[9][14]

Operational

Range (km)

650 (700 with

external tanks)[1]

[12]

500[3] 450-550[6][17] 600-700[9][14]

Table 3: Protection
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Specification PT-91 Twardy T-72B3 Leopard 2A4 M-84AS1

Base Armor
Composite,

Laminated[1]

Steel with

laminate,

composite

elements[4]

Spaced multi-

layer

composite[6][10]

High-hardness

steel, composite

elements[8]

Reactive Armor
ERAWA-1 /

ERAWA-2[1]
Kontakt-5[4][18]

N/A (Can be

fitted with add-on

armor)

M19 ERA[8][14]

Active Protection

System

Obra-1 Laser

Warning

System[1]

Screening

system against

laser guidance[3]

N/A

SOFTKILL Active

Protection

Suite[9]

Smoke Grenade

Launchers
24[1] 8-12[3][16] 16[7] Yes[9]

Combat Weight

(tonnes)
45.9[1] ~46.5[4] 55.15[6] 45-46[8][14]

Experimental Protocols
While specific, head-to-head experimental data between these tanks is not publicly available,

the following protocols outline the standard methodologies used in the evaluation of main battle

tank performance. These are based on established military testing procedures, such as the

NATO STANAGs.

Protocol 1: Armor Protection Evaluation (Based on
STANAG 2920)
Objective: To determine the ballistic protection level of the tank's armor suite (base armor and

reactive armor modules) against common threats.

Methodology:

Material Sample Preparation: Representative samples of the tank's armor arrays (e.g., glacis

plate composite, turret cheek module with ERAWA) are mounted on a test fixture.
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Threat Simulation: The test involves firing standardized projectiles, such as Fragment

Simulating Projectiles (FSPs) and shaped-charge warheads (simulating anti-tank guided

missiles), at the armor samples.[19][20]

V50 Ballistic Limit Test: For kinetic energy threats, the core test is the V50 ballistic limit

determination.[19] This involves firing projectiles at varying velocities to establish the velocity

at which there is a 50% probability of complete penetration.[19][20]

Shaped Charge Disruption Test: For High-Explosive Anti-Tank (HEAT) rounds, the test

measures the reduction in penetration capability of the shaped charge jet after it interacts

with the reactive armor (e.g., ERAWA).[21][22] The residual penetration is measured in a

witness plate of Rolled Homogeneous Armor (RHA) placed behind the test sample.

Data Analysis: The V50 value (in m/s) provides a quantifiable measure of kinetic energy

protection. For HEAT rounds, the effectiveness is often expressed as the percentage

reduction in the warhead's penetration capability.[21]

Protocol 2: Fire Control System Accuracy and
Engagement Time Trial
Objective: To evaluate the effectiveness of the tank's fire control system (FCS) in accurately

engaging stationary and moving targets under various conditions.

Methodology:

Test Environment: A standardized gunnery range with targets placed at known, variable

distances (e.g., 1,500m, 2,000m, 2,500m).

Target Types: A mix of stationary and moving (laterally and obliquely) tank-sized targets.

Engagement Scenarios:

Stationary-to-Stationary: Tank and target are stationary. This provides a baseline for

system accuracy.

Fire-on-the-Move: The test tank moves at a constant speed (e.g., 30 km/h) while engaging

a stationary target.
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Moving-to-Moving: Both the test tank and the target are in motion.

Hunter-Killer: The commander identifies a target using panoramic sights and hands it off to

the gunner for engagement, while the commander searches for the next target.

Data Collection:

Time to First Hit: Time measured from the moment a target is presented to the moment of

a successful first-round hit.

First-Round Hit Probability: The percentage of successful first-round engagements across

multiple runs.

Accuracy: Measured by the dispersion of shots around the target center.

Conditions: Trials are conducted in both day (optical and thermal channels) and night

(thermal channel only) conditions to evaluate 24-hour operational capability.

Visualizations
The following diagrams illustrate key logical workflows and experimental setups relevant to the

analysis of these armored fighting vehicles.
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Caption: Logical workflow of a "Hunter-Killer" engagement sequence.
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Caption: Experimental workflow for ballistic armor protection testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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